Cas no 1600776-10-0 ((5,5-dimethyloxolan-2-yl)methanesulfonyl chloride)

• Product Name: (5,5-dimethyloxolan-2-yl)methanesulfonyl chloride
• CAS No: 1600776-10-0
• MF: C₇H₁₃ClO₃S
• MW: 212.694320440292
• CID: 4607685
• PubChem ID: 104819796
• Update Time: 2025-05-23

(5,5-dimethyloxolan-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (5,5-dimethyloxolan-2-yl)methanesulfonyl chloride
• 2-Furanmethanesulfonyl chloride, tetrahydro-5,5-dimethyl-

• Inchi： 1S/C7H13ClO3S/c1-7(2)4-3-6(11-7)5-12(8,9)10/h6H,3-5H2,1-2H3
• InChI Key： IPWDMXZXTKWWSZ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CCC1CS(Cl)(=O)=O

Additional information on (5,5-dimethyloxolan-2-yl)methanesulfonyl chloride

Introduction to (5,5-dimethyloxolan-2-yl)methanesulfonyl chloride (CAS No. 1600776-10-0)

(5,5-dimethyloxolan-2-yl)methanesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. With the CAS number 1600776-10-0, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a methanesulfonyl chloride functional group attached to a 5,5-dimethyloxolan-2-yl moiety, make it a versatile building block for the development of novel therapeutic agents.

The compound's significance lies in its ability to undergo various chemical transformations that are highly valuable in drug discovery and development. The methanesulfonyl chloride group is known for its reactivity in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups into molecular frameworks. This property is particularly useful in constructing complex heterocyclic structures, which are prevalent in many pharmaceuticals.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of oxygen-containing heterocycles, which are widely recognized for their biological activity. The 5,5-dimethyloxolan-2-yl group, a derivative of dioxane, provides a stable scaffold that can be modified through various chemical reactions while maintaining structural integrity. This stability makes it an attractive component in the design of drug candidates that require precise functionalization.

One of the most compelling applications of (5,5-dimethyloxolan-2-yl)methanesulfonyl chloride is in the synthesis of sulfonamides, which are a class of compounds with demonstrated pharmacological properties. Sulfonamides have been widely used in antibiotics, diuretics, and anti-inflammatory drugs. The methanesulfonyl chloride functionality allows for the facile introduction of sulfonamide groups into target molecules through nucleophilic aromatic substitution or aliphatic substitution reactions. This capability has been leveraged in recent studies aimed at developing novel sulfonamide-based drugs with enhanced efficacy and reduced side effects.

Recent advancements in synthetic chemistry have highlighted the utility of (5,5-dimethyloxolan-2-yl)methanesulfonyl chloride in cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures and have been instrumental in the development of next-generation therapeutics. For instance, palladium-catalyzed cross-coupling reactions using this compound have enabled the synthesis of biaryl sulfonamides, which are known to exhibit potent biological activities. Such methodologies have opened new avenues for drug discovery and provided chemists with powerful tools to design innovative molecular entities.

The compound's role extends beyond its use as a synthetic intermediate; it also finds applications in material science and polymer chemistry. The methanesulfonyl chloride group can be used to modify polymer backbones, introducing functionalities that enhance material properties such as biodegradability and biocompatibility. This has led to research exploring its use in developing novel biomaterials for medical applications.

In conclusion, (5,5-dimethyloxolan-2-yl)methanesulfonyl chloride (CAS No. 1600776-10-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in pharmaceutical synthesis, enabling the development of novel therapeutic agents with improved pharmacological profiles. As research continues to uncover new synthetic methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.